![molecular formula C30H24ClF3N2O3 B303801 N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-4-(3-phenoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide](/img/structure/B303801.png)
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-4-(3-phenoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
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Overview
Description
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-4-(3-phenoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a synthetic compound that belongs to the class of quinolinecarboxamides. It is a potent inhibitor of a protein called poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair processes. PARP inhibitors have been studied extensively in recent years for their potential use in cancer treatment.
Mechanism of Action
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-4-(3-phenoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide inhibits this compound by binding to the catalytic domain of the protein. This prevents this compound from repairing single-strand DNA breaks, leading to the accumulation of DNA damage. Cancer cells that have defects in DNA repair pathways, such as those with mutations in the BRCA genes, are particularly sensitive to this compound inhibition.
Biochemical and Physiological Effects:
In addition to its effects on DNA repair, this compound has been shown to have other functions in the cell, including regulation of gene expression and cell death pathways. This compound may have additional effects on these pathways that are not related to its inhibition of this compound. However, these effects are not well understood and require further study.
Advantages and Limitations for Lab Experiments
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-4-(3-phenoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a potent this compound inhibitor and has been widely used in preclinical studies of cancer. However, there are some limitations to its use in lab experiments. One limitation is that it may have off-target effects on other proteins in the cell, which could complicate the interpretation of experimental results. Additionally, its potency may make it difficult to achieve a therapeutic window in vivo, which could limit its potential use in clinical settings.
Future Directions
There are several future directions for the study of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-4-(3-phenoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. One direction is the development of more potent and selective this compound inhibitors that can be used in clinical settings. Another direction is the study of the combination of this compound inhibitors with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, the effects of this compound inhibition on other cellular pathways, such as gene expression and cell death, require further study. Finally, the development of biomarkers that can predict response to this compound inhibitors in cancer patients is an important area of research.
Synthesis Methods
The synthesis of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-4-(3-phenoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves several steps. The first step is the synthesis of 2-chloro-5-(trifluoromethyl)aniline, which is then reacted with 3-phenoxybenzaldehyde to form the intermediate compound. This intermediate is then reacted with 2-methyl-5-oxo-4-(3-phenoxyphenyl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid to form the final product.
Scientific Research Applications
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-4-(3-phenoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide inhibitors have been studied extensively for their potential use in cancer treatment. This compound is involved in the repair of single-strand DNA breaks. Inhibition of this compound leads to the accumulation of DNA damage, which can be lethal to cancer cells that have defects in DNA repair pathways. This compound has been shown to be a potent this compound inhibitor and has been studied for its potential use in the treatment of various types of cancer, including breast, ovarian, and prostate cancer.
properties
Molecular Formula |
C30H24ClF3N2O3 |
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Molecular Weight |
553 g/mol |
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-4-(3-phenoxyphenyl)-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide |
InChI |
InChI=1S/C30H24ClF3N2O3/c1-17-26(29(38)36-24-16-19(30(32,33)34)13-14-22(24)31)27(28-23(35-17)11-6-12-25(28)37)18-7-5-10-21(15-18)39-20-8-3-2-4-9-20/h2-5,7-10,13-16,27,35H,6,11-12H2,1H3,(H,36,38) |
InChI Key |
PHMNRUGBJPFQNZ-UHFFFAOYSA-N |
SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=CC(=CC=C3)OC4=CC=CC=C4)C(=O)NC5=C(C=CC(=C5)C(F)(F)F)Cl |
Canonical SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=CC(=CC=C3)OC4=CC=CC=C4)C(=O)NC5=C(C=CC(=C5)C(F)(F)F)Cl |
Origin of Product |
United States |
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